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Compound of Interest

Compound Name: 3-Bromo-6-fluorochromone

Cat. No.: B063600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-6-fluorochromone, a
halogenated chromone derivative with significant potential in medicinal chemistry and materials
science. While direct experimental literature on this specific compound is limited, this document
compiles available data and presents plausible synthetic routes and characterization methods
based on established chemical principles and data from structurally related compounds.

Chemical Identifiers and Properties

3-Bromo-6-fluorochromone is a substituted aromatic ketone with a benzopyran-4-one core
structure. The presence of both bromine and fluorine atoms on the chromone ring is expected
to influence its chemical reactivity and biological activity.
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Identifier Value Source

CAS Number 179111-05-8 [1][2]
3-Bromo-6-fluoro-4H-chromen-

IUPAC Name Chem-Impex

4-one

3-Bromo-6-fluoro-4H-1-
Synonyms [1]
benzopyran-4-one

Molecular Formula CoH4BrFO2 [1]
Molecular Weight 243.03 g/mol [1]
MDL Number MFCD03094003 [1]
PubChem ID 688754 [1]
Melting Point 128-134 °C [1]
Appearance White crystalline solid [1]
Purity > 98% (HPLC) [1]

Proposed Synthetic Pathway and Experimental
Protocol

While a specific, published synthetic protocol for 3-Bromo-6-fluorochromone is not readily
available, a plausible and efficient route can be designed based on well-established chromone
synthesis methodologies, such as the Vilsmeier-Haack reaction followed by cyclization and
subsequent bromination.

Proposed Synthetic Workflow

The proposed synthesis involves a two-step process starting from the commercially available 1-
(5-fluoro-2-hydroxyphenyl)ethanone.
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Caption: Proposed two-step synthesis of 3-Bromo-6-fluorochromone.

Detailed Experimental Protocol

Step 1: Synthesis of 6-Fluorochromone

This step involves the formation of the chromone ring from 1-(5-fluoro-2-
hydroxyphenyl)ethanone using a Vilsmeier-Haack type reaction.

Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a dropping
funnel and a calcium chloride guard tube, slowly add phosphorus oxychloride (POCIs) to ice-
cold N,N-dimethylformamide (DMF) with constant stirring.

Reaction with Acetophenone Derivative: To the prepared Vilsmeier reagent, add a solution of
1-(5-fluoro-2-hydroxyphenyl)ethanone in DMF dropwise, maintaining the temperature below
5°C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and then heat at 60-70 °C for several hours. Monitor the reaction
progress using thin-layer chromatography (TLC).
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» Work-up and Cyclization: Once the reaction is complete, pour the mixture into crushed ice.
Add a solution of sodium hydroxide to induce cyclization and precipitation of the product.

« Purification: Filter the crude product, wash with cold water, and recrystallize from a suitable
solvent such as ethanol to obtain pure 6-fluorochromone.

Step 2: Bromination of 6-Fluorochromone
This step introduces the bromine atom at the 3-position of the chromone ring.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 6-
fluorochromone obtained from Step 1 in carbon tetrachloride (CCla).

» Addition of Reagents: Add N-Bromosuccinimide (NBS) and a catalytic amount of benzoyl
peroxide (BPO) to the solution.

o Reaction Conditions: Heat the mixture to reflux and irradiate with a UV lamp to initiate the
radical bromination. Monitor the reaction by TLC.

o Work-up: After the reaction is complete, cool the mixture and filter off the succinimide
byproduct.

 Purification: Evaporate the solvent from the filtrate under reduced pressure. Purify the
resulting crude product by column chromatography on silica gel using a hexane-ethyl acetate
solvent system to yield 3-Bromo-6-fluorochromone.

Predicted Analytical Data

The following table summarizes the predicted analytical data for 3-Bromo-6-fluorochromone
based on the analysis of structurally similar halogenated chromones. This data is intended for
guidance in characterization.
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Analytical Technique Predicted Data

5 8.20-8.30 (s, 1H, H-2), 7.80-7.90 (dd, 1H, H-
1H NMR 5), 7.40-7.50 (m, 1H, H-7), 7.20-7.30 (dd, 1H, H-
8)

8 175 (C=0), 155 (C-0), 159 (C-F, d, J = 245
13C NMR Hz), 135 (C-Br), 125 (CH), 122 (CH, d, J = 25
Hz), 120 (C), 115 (CH, d, J = 8 Hz), 110 (C)

m/z (%): 242/244 (M+, 1:1 ratio for Br isotopes),

Mass Spectrometry (EI) 163 (M-Br)*, 135 (M-Br-CO)*

Potential Biological and Material Science
Applications

While specific biological data for 3-Bromo-6-fluorochromone is not yet published, the
chromone scaffold is a well-known pharmacophore present in many biologically active
compounds. The introduction of halogen atoms can significantly modulate the pharmacological
properties of a molecule.

Biological Activity of Related Chromones

Studies on various substituted chromones have revealed a wide range of biological activities.

Compound Class Biological Activity Reference

Cytotoxic against tumor cell
3-Formylchromone Derivatives  lines, anti-Helicobacter pylori, [3][4]

urease inhibitory

) Anticoagulant, anti-
4-Hydroxycoumarin ) ) )
- inflammatory, anti-bacterial, [5]
Derivatives - .
anti-viral, anti-cancer

The presence of bromo and fluoro substituents in 3-Bromo-6-fluorochromone suggests it
could be a valuable candidate for screening in various biological assays, particularly in the
areas of oncology and infectious diseases.[1]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b063600?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18019419/
https://www.researchgate.net/publication/5828521_Biological_activity_of_3-formylchromones_and_related_compound
https://www.mdpi.com/1420-3049/17/1/240
https://www.benchchem.com/product/b063600?utm_src=pdf-body
https://www.chemimpex.com/products/26009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Conceptual Applications Workflow

The unique electronic properties conferred by the halogen substituents also make 3-Bromo-6-

fluorochromone a person of interest in materials science.
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Caption: Potential applications of 3-Bromo-6-fluorochromone.

This guide serves as a foundational resource for researchers interested in 3-Bromo-6-
fluorochromone. Further experimental validation of the proposed synthetic methods and a
thorough investigation of its biological and physical properties are warranted to fully unlock its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 3-Bromo-6-
fluorochromone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063600#3-bromo-6-fluorochromone-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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